Cas no 1092460-66-6 (3-3-(difluoromethoxy)phenylpropanoic acid)
3-(3-(Difluoromethoxy)phenyl)propanoic acid is a fluorinated organic compound with applications in pharmaceutical and agrochemical research. Its structure features a difluoromethoxy group attached to a phenyl ring, which enhances metabolic stability and bioavailability compared to non-fluorinated analogs. The propanoic acid moiety provides a versatile handle for further derivatization, making it a valuable intermediate in synthetic chemistry. The difluoromethoxy group contributes to improved lipophilicity and resistance to oxidative degradation, which is advantageous in drug design. This compound is particularly useful in the development of bioactive molecules, where fluorine incorporation is sought for tuning pharmacokinetic properties. Its high purity and well-defined synthetic pathway ensure reproducibility in research applications.
1092460-66-6 structure
Product Name:3-3-(difluoromethoxy)phenylpropanoic acid
CAS No:1092460-66-6
MF:C10H10F2O3
MW:216.181410312653
MDL:MFCD11519314
CID:2604888
PubChem ID:57368011
Update Time:2025-10-29
3-3-(difluoromethoxy)phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[3-(Difluoromethoxy)phenyl]propionic acid
- 3-3-(difluoromethoxy)phenylpropanoic acid
- MFCD11519314
- EN300-257370
- SCHEMBL1567756
- 3-(3-(Difluoromethoxy)phenyl)propanoicacid
- SB85842
- 1092460-66-6
- 3-(3-difluoromethoxy-phenyl)-propionic acid
- 3-[3-(Difluoromethoxy)phenyl]propionicacid
- G73048
- 3-(3-(Difluoromethoxy)phenyl)propanoic acid
- 3-(Difluoromethoxy)benzenepropanoic acid
- 3-[3-(difluoromethoxy)phenyl]propanoic acid
- JS-4807
- DTXSID401277193
- CS-0242970
- AKOS015956718
- Z1508964340
- STB46066
-
- MDL： MFCD11519314
- Inchi： 1S/C10H10F2O3/c11-10(12)15-8-3-1-2-7(6-8)4-5-9(13)14/h1-3,6,10H,4-5H2,(H,13,14)
- InChI Key： GWTSEGFRVOHJSG-UHFFFAOYSA-N
- SMILES： FC(OC1=CC=CC(=C1)CCC(=O)O)F
Computed Properties
- Exact Mass: 216.05980050g/mol
- Monoisotopic Mass: 216.05980050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 46.5Ų
3-3-(difluoromethoxy)phenylpropanoic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-3-(difluoromethoxy)phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-HQ211-50mg |
3-[3-(Difluoromethoxy)phenyl]propionic acid |
1092460-66-6 | 97% | 50mg |
￥312.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-HQ211-100mg |
3-[3-(Difluoromethoxy)phenyl]propionic acid |
1092460-66-6 | 97% | 100mg |
￥619.0 | 2022-02-28 | |
| Apollo Scientific | PC302504-1g |
3-[3-(Difluoromethoxy)phenyl]propionic acid |
1092460-66-6 | 98% | 1g |
£78.00 | 2025-02-21 | |
| abcr | AB331980-1 g |
3-[3-(Difluoromethoxy)phenyl]propionic acid, 97%; . |
1092460-66-6 | 97% | 1g |
€178.80 | 2023-06-21 | |
| Chemenu | CM316684-5g |
3-(3-(Difluoromethoxy)phenyl)propanoic acid |
1092460-66-6 | 95% | 5g |
$581 | 2023-02-03 | |
| Enamine | EN300-257370-0.05g |
3-[3-(difluoromethoxy)phenyl]propanoic acid |
1092460-66-6 | 95.0% | 0.05g |
$19.0 | 2025-02-20 | |
| Enamine | EN300-257370-0.1g |
3-[3-(difluoromethoxy)phenyl]propanoic acid |
1092460-66-6 | 95.0% | 0.1g |
$26.0 | 2025-02-20 | |
| Enamine | EN300-257370-0.25g |
3-[3-(difluoromethoxy)phenyl]propanoic acid |
1092460-66-6 | 95.0% | 0.25g |
$38.0 | 2025-02-20 | |
| Enamine | EN300-257370-0.5g |
3-[3-(difluoromethoxy)phenyl]propanoic acid |
1092460-66-6 | 95.0% | 0.5g |
$60.0 | 2025-02-20 | |
| Enamine | EN300-257370-1.0g |
3-[3-(difluoromethoxy)phenyl]propanoic acid |
1092460-66-6 | 95.0% | 1.0g |
$77.0 | 2025-02-20 |
3-3-(difluoromethoxy)phenylpropanoic acid Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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